![molecular formula C11H17N3O2 B2855529 Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate CAS No. 2092390-02-6](/img/structure/B2855529.png)
Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” likely belongs to the class of compounds known as pyrazoles . Pyrazoles are an important class of heterocyclic compounds, which are the core moiety in a variety of leading drugs . They have been applied to treat various diseases such as inflammatory, diabetic, cancer, bacterial, and analgesic diseases .
Molecular Structure Analysis
The molecular structure of “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” would likely be determined using techniques such as 1H and 13C NMR (Nuclear Magnetic Resonance), FT-IR (Fourier Transform Infrared) spectroscopy, and single-crystal X-ray diffraction .Chemical Reactions Analysis
Pyrazole-containing compounds are known for their diverse pharmacological effects and are used as synthetic intermediates in preparing relevant chemicals in biological, physical-chemical, material science, and industrial fields .Physical And Chemical Properties Analysis
The physical and chemical properties of “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” would likely be determined using techniques such as thermo gravimetric analysis and density functional theory .Future Directions
The future directions for “Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate” could involve further studies to understand its synthesis, properties, and potential applications. Given the importance of pyrazole derivatives in medicinal chemistry and drug discovery, this compound could be of interest in these fields .
properties
IUPAC Name |
methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O2/c1-8-10(11(15)16-2)7-13-14(8)9-3-5-12-6-4-9/h7,9,12H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKQMONVSDOITDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2CCNCC2)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-methyl-1-piperidin-4-ylpyrazole-4-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.